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Compound of Interest

Compound Name: ETC-168

Cat. No.: B12366724

Introduction

ETC-168 is a novel and selective inhibitor of MAP kinase-interacting serine/threonine kinases 1
and 2 (MNK1/2).[1][2][3] These kinases are implicated in oncogenic translation through the
phosphorylation of the eukaryotic translation initiation factor 4E (elF4E).[2][4] By inhibiting
MNK1/2, ETC-168 effectively blocks elF4E phosphorylation, leading to the repression of
oncoproteins that drive cancer cell proliferation, such as E2F1, FOXM1, and WEEL.[2][3][4][5]
This anti-proliferative activity makes ETC-168 a compound of significant interest in cancer
research and drug development, particularly for soft tissue sarcomas (STS).[2][4][6]

This document provides detailed protocols for assessing the effect of ETC-168 on cell viability
using two common colorimetric assays: MTT and MTS. These assays are fundamental in
determining the cytotoxic and cytostatic effects of therapeutic compounds.

Mechanism of Action Signaling Pathway

The following diagram illustrates the signaling pathway targeted by ETC-168.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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